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Compound of Interest

Compound Name: Aspisol

Cat. No.: B1667646

Essential Safety Protocols for Handling Aspisol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides comprehensive guidance on the necessary personal
protective equipment (PPE), handling procedures, and disposal methods for Aspisol (DL-
Lysine Acetylsalicylic Acid). Adherence to these protocols is critical to mitigate risks and ensure
a safe working environment.

Aspisol, a salt of acetylsalicylic acid and lysine, is classified as harmful if swallowed and can
cause skin and eye irritation.[1][2][3] The primary hazards are associated with the
acetylsalicylic acid component.[3][4] DL-Lysine, the other component, is not classified as a
hazardous substance. Therefore, the following safety precautions are largely based on the

properties of acetylsalicylic acid.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes the required PPE for handling Aspisol, particularly in its powdered form.
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PPE Category Item Specifications

) Nitrile rubber gloves are
Hand Protection Gloves
recommended.

Safety glasses with side-
shields or chemical safety
goggles conforming to EU
Eye Protection Safety Glasses/Goggles Standard EN166 or OSHA's
eye and face protection
regulations in 29 CFR
1910.133.[1][5]

For operations that may
generate dust, a NIOSH-
approved N95 (US) or type P1
Respiratory Protection Respirator (EN 143) dust mask or a full-
face particle respirator type
N2100 (US) or type P3 (EN 143)

is recommended.[1][4]

A standard lab coat or
protective clothing should be

Body Protection Lab Coat/Protective Clothing _
worn to prevent skin contact.

[1]14]

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure and
accidents.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powder form to avoid dust generation.[1][2][3]

¢ Avoid contact with skin, eyes, and clothing.[1]

e Do not eat, drink, or smoke in areas where Aspisol is handled.[1]
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» Wash hands thoroughly after handling the substance.[1]
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3][5]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

If swallowed, rinse mouth with water. Do NOT
Ingestion induce vomiting. Seek immediate medical

attention.[1]

If inhaled, move the person to fresh air. If
Inhalation breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[1][4]

In case of skin contact, immediately wash the
) affected area with soap and plenty of water.
Skin Contact . . Lo
Remove contaminated clothing. If irritation

persists, seek medical attention.[1][2]

In case of eye contact, immediately flush the

eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.
Eye Contact j

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[1][5]

Accidental Release: In case of a spill, avoid generating dust.[1][2] Wear appropriate PPE,
including respiratory protection.[2][4] Carefully sweep or vacuum the spilled material and place
it into a suitable, closed container for disposal.[1][2]
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Disposal Plan

Proper disposal of Aspisol and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Dispose of waste Aspisol in accordance with local, state, and federal regulations.

It is recommended to use a licensed professional waste disposal service.[1][2]

Do not dispose of Aspisol with household garbage or allow it to enter the sewage system.[1]

[5]

Empty containers should be treated as hazardous waste and disposed of accordingly.[1]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Aspisol from
receipt to disposal.

Disposal

Post-Handling

eeeeeeeeeeee

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Aspisol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1667646?utm_src=pdf-custom-synthesis
https://www.ecacs.ca/documents/82587388-a791-51ae-9c53-78ebc5c7a85b/Aspirin%20%28ASA%29.pdf
https://dept.harpercollege.edu/chemistry/sds/Acetylsalicylic%20Acid.pdf
https://www.flinnsci.com/sds_15-acetylsalicylic-acid/sds_15/
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/acetylsalicylic%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC158185000&productDescription=ACETYLSALICYLIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1667646#personal-protective-equipment-for-handling-aspisol
https://www.benchchem.com/product/b1667646#personal-protective-equipment-for-handling-aspisol
https://www.benchchem.com/product/b1667646#personal-protective-equipment-for-handling-aspisol
https://www.benchchem.com/product/b1667646#personal-protective-equipment-for-handling-aspisol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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